Cas no 82513-70-0 (10-Hydroxy-16-epiaffinine)

• Product Name: 10-Hydroxy-16-epiaffinine
• CAS No: 82513-70-0
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 1080606
• PubChem ID: 137796503
• Update Time: 2024-10-27

10-Hydroxy-16-epiaffinine Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxy-16-epiaffinine
• 10-Hydroxy-16-epi-affinine
• [ "" ]
• 2,6-Methano-8H-azecino[5,4-b]indole, vobasan-3-one deriv. (ZCI)
• AKOS040763112
• 82513-70-0
• 15-ethylidene-6-hydroxy-18-(hydroxymethyl)-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one
• (1R,14R,15E)-15-ethylidene-6-hydroxy-18-(hydroxymethyl)-17-methyl-10,17-diazatetracyclo[12.3.1.0^{3,11.0^{4,9]octadeca-3(11),4(9),5,7-tetraen-12-one
• (15Z)-15-ethylidene-6-hydroxy-18-(hydroxymethyl)-17-methyl-10,17-diazatetracyclo[12.3.1.0(3),(1)(1).0?,?]octadeca-3(11),4,6,8-tetraen-12-one

• MDL： MFCD26406117
• Inchi： 1S/C20H24N2O3/c1-3-11-9-22(2)18-7-15-14-6-12(24)4-5-17(14)21-20(15)19(25)8-13(11)16(18)10-23/h3-6,13,16,18,21,23-24H,7-10H2,1-2H3/b11-3-/t13-,16+,18-/m0/s1
• InChI Key： MOAWWDRCFPJTIT-MQSGCUOJSA-N
• SMILES： O=C1C[C@H]2/C(/CN([C@H]([C@@H]2CO)CC2C3C=C(O)C=CC=3NC1=2)C)=C\C

Computed Properties

• Exact Mass: 340.17900
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 76.56000
• LogP: 2.42530

10-Hydroxy-16-epiaffinine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids Vobasan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids